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Compound of Interest

Compound Name: 1-Ethoxyethanol

Cat. No.: B8670636 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the environmental fate and transport of 1-
Ethoxyethanol. Due to the limited availability of experimental data for 1-Ethoxyethanol, this

document incorporates data for its structural isomer, 2-Ethoxyethanol, as a surrogate where

necessary and clearly indicates as such. Furthermore, quantitative estimations for key

environmental fate parameters have been generated using the US EPA's Estimation Programs

Interface (EPI) Suite™ to provide a more complete assessment.

Physicochemical Properties
Understanding the fundamental physical and chemical properties of a substance is crucial for

predicting its behavior in the environment. The following table summarizes the key properties of

1-Ethoxyethanol.
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Property Value Source

Molecular Formula C4H10O2 [1][2]

Molecular Weight 90.12 g/mol [1][2]

CAS Number 7518-70-9 [2][3]

Vapor Pressure 11.9 mmHg (estimated) EPI Suite™

Water Solubility
1,000,000 mg/L (miscible)

(estimated)
EPI Suite™

Log Octanol-Water Partition

Coefficient (Log Kow)
0.3 (estimated) [1]

Henry's Law Constant
1.93 x 10^-7 atm-m³/mol

(estimated)
EPI Suite™

Environmental Fate and Transport
The environmental fate of 1-Ethoxyethanol is governed by a combination of transport and

degradation processes. These processes determine the persistence and distribution of the

chemical in various environmental compartments.

Abiotic Degradation
Hydrolysis: Based on its chemical structure (an ether and a secondary alcohol), 1-
Ethoxyethanol is not expected to undergo significant hydrolysis under typical environmental

pH conditions (pH 4-9). Ethers and alcohols are generally resistant to hydrolysis in the absence

of strong acids or bases.

Atmospheric Photolysis: In the atmosphere, the primary degradation pathway for 1-
Ethoxyethanol is expected to be its reaction with photochemically produced hydroxyl radicals

(•OH). The estimated atmospheric half-life for this reaction is approximately 1.5 days, indicating

a relatively low persistence in the air.

Biotic Degradation
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1-Ethoxyethanol is expected to be readily biodegradable. While specific experimental data for

1-Ethoxyethanol is limited, its structural isomer, 2-Ethoxyethanol, is known to be readily

biodegradable. The estimated biodegradation timeline from EPI Suite™ suggests that 1-
Ethoxyethanol will likely meet the criteria for ready biodegradability.

Transport and Partitioning
Volatilization: With a moderate vapor pressure and a low Henry's Law constant, 1-
Ethoxyethanol has a low potential for volatilization from water and moist soil surfaces.

Soil Sorption: The estimated Log Koc value for 1-Ethoxyethanol is low, suggesting that it will

have high mobility in soil and is not expected to adsorb significantly to soil organic matter or

sediments. Its high water solubility further supports its potential for leaching in soil.

Bioaccumulation: The low Log Kow value of 1-Ethoxyethanol indicates a low potential for

bioaccumulation in aquatic organisms.

The following table summarizes the key environmental fate parameters for 1-Ethoxyethanol,
with values for 2-Ethoxyethanol provided for comparison where direct data is unavailable.

Parameter
1-Ethoxyethanol
(Estimated)

2-Ethoxyethanol
(Experimental/Esti
mated)

Source

Atmospheric Half-life

(vs. •OH)
1.5 days 1.3 days EPI Suite™

Ready

Biodegradability

Expected to be readily

biodegradable
Readily biodegradable

EPI Suite™ /

Literature for 2-EE

Soil Adsorption

Coefficient (Log Koc)
0.5 0.79 EPI Suite™

Bioconcentration

Factor (BCF)
3.16 (Log BCF = 0.5) 3.16 (Log BCF = 0.5) EPI Suite™

Experimental Protocols
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Standardized test guidelines, such as those developed by the Organisation for Economic Co-

operation and Development (OECD), are used to determine the environmental fate properties

of chemicals.

Ready Biodegradability (OECD 301)
The ready biodegradability of 1-Ethoxyethanol can be assessed using one of the methods

described in the OECD 301 guideline. The CO2 Evolution Test (OECD 301B) is a common

method.[4][5][6][7]

Principle: A solution or suspension of the test substance in a mineral medium is inoculated

with microorganisms (typically from activated sludge) and incubated under aerobic

conditions in the dark or diffuse light. The degradation is followed by the determination of the

amount of CO2 produced.[5]

Apparatus: A respirometer that allows for the continuous measurement of CO2 evolution.

Procedure:

Prepare a mineral medium containing the test substance as the sole source of organic

carbon.

Inoculate the medium with a small amount of activated sludge.

Incubate the test mixture in sealed vessels with a CO2-trapping agent (e.g., barium

hydroxide or sodium hydroxide).

Measure the amount of CO2 produced over a 28-day period.

A reference substance (e.g., sodium benzoate) and a blank control are run in parallel.

Pass Criteria: The substance is considered readily biodegradable if the percentage of CO2

evolution reaches at least 60% of the theoretical maximum within a 10-day window during

the 28-day test period.[4][6]

Adsorption/Desorption Using the Batch Equilibrium
Method (OECD 106)
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The soil sorption potential of 1-Ethoxyethanol can be determined using the batch equilibrium

method.[8][9][10][11][12]

Principle: A solution of the test substance is equilibrated with a soil sample of known

properties. The concentration of the test substance remaining in the solution phase is

measured, and the amount adsorbed to the soil is calculated by difference.

Apparatus: Centrifuge, shaker, analytical instrumentation for quantifying the test substance

(e.g., HPLC, GC).

Procedure:

Select a range of representative soil types.

Prepare solutions of the test substance at different concentrations.

Add a known mass of soil to each solution.

Equilibrate the soil-solution mixtures by shaking for a defined period.

Separate the soil and solution by centrifugation.

Analyze the concentration of the test substance in the supernatant.

Calculate the adsorption coefficient (Kd) and the organic carbon-normalized adsorption

coefficient (Koc).

Hydrolysis as a Function of pH (OECD 111)
This guideline is used to determine the rate of abiotic hydrolysis of a chemical.[13][14][15][16]

[17]

Principle: The test substance is dissolved in sterile aqueous buffer solutions at different pH

values (typically 4, 7, and 9) and incubated at a constant temperature in the dark. The

concentration of the test substance is measured over time.

Apparatus: pH meter, constant temperature bath or incubator, analytical instrumentation for

quantifying the test substance.
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Procedure:

Prepare sterile buffer solutions at pH 4, 7, and 9.

Add the test substance to each buffer solution.

Incubate the solutions at a constant temperature.

At various time intervals, take samples and analyze for the concentration of the test

substance.

Determine the hydrolysis rate constant and half-life at each pH.

Visualizations
The following diagrams illustrate the key concepts related to the environmental fate and

transport of 1-Ethoxyethanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b8670636?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8670636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Air

Water

Soil

Atmospheric
Photolysis

Biodegradation

Hydrolysis (Negligible)

Biodegradation Leaching

Sorption (Low)

1-Ethoxyethanol

Volatilization

Click to download full resolution via product page

Conceptual model of the environmental fate of 1-Ethoxyethanol.
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Workflow for OECD 301B Ready Biodegradability Test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b8670636?utm_src=pdf-body-img
https://www.benchchem.com/product/b8670636?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8670636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 1-Ethoxyethanol | C4H10O2 | CID 10129898 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Page loading... [guidechem.com]

3. Cas 7518-70-9,1-Ethoxyethanol | lookchem [lookchem.com]

4. contractlaboratory.com [contractlaboratory.com]

5. OECD 301B: CO2 Evolution Ready Biodegradability Test - Aropha [aropha.com]

6. Ready biodegradability | Pesticide Registration Toolkit | Food and Agriculture Organization
of the United Nations [fao.org]

7. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]

8. oecd.org [oecd.org]

9. OECD 106: Adsorption – Desorption using a Batch Equilibrium Method | ibacon GmbH
[ibacon.com]

10. OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method - Situ Biosciences
[situbiosciences.com]

11. content.fera.co.uk [content.fera.co.uk]

12. oecd.org [oecd.org]

13. catalog.labcorp.com [catalog.labcorp.com]

14. oecd.org [oecd.org]

15. oecd.org [oecd.org]

16. APPENDIX D: MEASUREMENT OF HYDROLYSIS - ECETOC [ecetoc.org]

17. Hydrolysis and function of PH according to OECD test no. 111 - Analytice [analytice.com]

To cite this document: BenchChem. [Environmental Fate and Transport of 1-Ethoxyethanol:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8670636#environmental-fate-and-transport-of-1-
ethoxyethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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